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Compound of Interest

Compound Name: Z-YVAD-FMK
Cat. No.: B1574908
Get Quote
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Part 1: Product Profile & Mechanism of Action

Z-YVAD-FMK is a cell-permeable, irreversible inhibitor specifically targeting Caspase-1
(Interleukin-1p Converting Enzyme, ICE). Unlike reversible aldehyde inhibitors (CHO), the
fluoromethylketone (FMK) group forms a covalent thioether adduct with the active site cysteine
of the protease, rendering the inhibition permanent.

This compound is a critical tool in studying the NLRP3 inflammasome, pyroptosis, and the
maturation of pro-inflammatory cytokines IL-13 and IL-18.

Mechanism of Action (Pathway Visualization)

The following diagram illustrates the specific intervention point of Z-YVAD-FMK within the
inflammasome signaling cascade.
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Caption: Z-YVAD-FMK covalently binds the catalytic cysteine of Caspase-1, halting cytokine
maturation.

Part 2: Storage & Stability Specifications

The stability of Z-YVAD-FMK is heavily dependent on moisture control. The FMK warhead is
susceptible to hydrolysis over time if exposed to water.

Stability Data Matrix
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Solubility Guidelines
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e Primary Solvent: High-grade anhydrous DMSO (Dimethyl Sulfoxide).

e Solubility Limit: ~10-20 mM is standard; theoretical max is higher (~200 mg/mL), but high
viscosity makes handling difficult.

¢ Incompatible Solvents: Avoid dissolving directly in aqueous buffers (PBS, Saline) or cell
culture media, as the peptide will precipitate immediately.[3]

Part 3: Preparation & Handling Protocols
Protocol A: Preparation of Stock Solution (10 mM)

Target: Create a robust stock for long-term storage.[4]

o Equilibration: Allow the lyophilized product vial to equilibrate to room temperature for 15-30
minutes before opening.

o Why? Opening a cold vial causes condensation, introducing moisture that hydrolyzes the
FMK group.

 Calculation:

o MW of Z-YVAD-FMK = 468.5 g/mol (Verify specific batch MW on vial label).

o To make 10 mM stock: Dissolve 1 mg of peptide in 213 pL of anhydrous DMSO.
» Dissolution: Vortex gently until the solution is completely clear.

 Aliquot: Dispense into small volumes (e.g., 10-50 uL) into sterile, amber microcentrifuge
tubes.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Protocol B: In Vitro Application (Cell Culture)

Target: Inhibition of NLRP3-mediated IL-1[3 release in macrophages (e.g., THP-1, BMDM).

Experimental Workflow:
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Caption: Stepwise dilution prevents precipitation. Pre-incubation ensures active site saturation.
Detailed Steps:
e Thaw: Thaw one aliquot of 10 mM stock at room temperature.
e Dilution Strategy (Critical):

o Do not add 100% DMSO stock directly to the cell well; it causes local cytotoxicity and
precipitation.

o Prepare a 10X or 100X intermediate in serum-free media.
o Example: To achieve 20 uM final concentration:

» Dilute 2 uL of 10 mM Stock into 998 uL Media (creates 20 uM solution? No, this creates
20 pM.[5][6] Wait, 20mM = 10,000 puM. 1:500 dilution = 20 pM).

» Correction: Direct dilution 1:500 is safe. Ensure rapid mixing.
o Dosing: Typical effective range is 10-50 pM.

o Note: Concentrations >100 uM may lose specificity and inhibit other caspases (e.g.,
Caspase-4/5).
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e Timing: Add Z-YVAD-FMK 1-2 hours prior to the inflammatory stimulus (e.g., Nigericin or
ATP).

» Validation: Collect supernatants for ELISA (IL-1p) or lysates for Western Blot (cleaved
Caspase-1 p20 fragment).

Part 4: Troubleshooting & Self-Validation
Common Issues & Solutions

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

. J

Self-Validating the Protocol

To ensure the inhibitor is working before running expensive downstream assays (like RNA-
seq), perform a simple Western Blot:

o Positive Control: Cells + LPS + ATP (Should show Caspase-1 cleavage: p20 band).
o Experimental: Cells + Z-YVAD-FMK + LPS + ATP.

e Result: The Experimental lane should show reduced or absent p20 band compared to
Positive Control. If the p20 band persists, the inhibitor is inactive or the dose is too low.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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